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Compound of Interest

Compound Name: 3-(Pentylamino)propanenitrile

CAS No.: 59676-91-4

Cat. No.: B046515

Get Quote

Executive Summary
3-(Pentylamino)propanenitrile represents a versatile "switch" intermediate in organic

synthesis. Formed via the cyanoethylation of pentylamine, it serves as a critical junction point: it

can be hydrolyzed to form amphoteric surfactants (β-amino acids), reduced to form

asymmetrical diamines (vital for drug linkers), or alkylated to generate tertiary amine scaffolds.

Its value lies in the C3 spacer provided by the propionitrile moiety, a structural motif essential in

preventing steric clash in peptidomimetics and optimizing solubility in lipid-like drug delivery

systems.
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Property Data

IUPAC Name 3-(Pentylamino)propanenitrile

Common Name N-Pentyl-β-alaninenitrile

CAS Number 6628-79-1

Molecular Formula C₈H₁₆N₂

Molecular Weight 140.23 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~110–115 °C at 10 mmHg (predicted)

Solubility
Soluble in ethanol, DCM, chloroform; sparingly

soluble in water

pKa (Conjugate Acid) ~9.5 (Secondary amine)

Synthesis: The Michael Addition Protocol
The most atom-economical route to 3-(pentylamino)propanenitrile is the aza-Michael

addition of 1-pentylamine to acrylonitrile. This reaction is generally autocatalytic but requires

strict thermal control to prevent polymerization of acrylonitrile or bis-cyanoethylation.

Mechanism & Kinetics
The nucleophilic nitrogen of pentylamine attacks the β-carbon of acrylonitrile. The reaction is

exothermic.[1] While often conducted solvent-free ("neat"), the use of a protic co-solvent (e.g.,

water or methanol) can accelerate the rate via hydrogen-bond activation of the nitrile.

Standard Operating Procedure (SOP)
Objective: Synthesis of 3-(pentylamino)propanenitrile on a 100 mmol scale.

Reagents:

1-Pentylamine (100 mmol, 8.72 g)

Acrylonitrile (105 mmol, 5.57 g) – Excess used to drive completion
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Catalyst (Optional): Glacial Acetic Acid (2 mol%) or Yb(OTf)₃ for faster kinetics.

Protocol:

Setup: Equip a 100 mL three-neck round-bottom flask with a reflux condenser, internal

thermometer, and pressure-equalizing addition funnel. Purge with N₂.

Charging: Add 1-pentylamine and the catalyst (if using) to the flask. Cool to 0°C using an ice

bath.

Addition: Add acrylonitrile dropwise over 30 minutes. Critical: Maintain internal temperature <

20°C to minimize side reactions (bis-addition).

Reaction: Allow the mixture to warm to room temperature (25°C). Stir for 4–6 hours. Monitor

via TLC (SiO₂, 5% MeOH in DCM) or GC-MS.

Workup:

Concentrate under reduced pressure (rotary evaporator) to remove excess acrylonitrile.

Note: Acrylonitrile is toxic; use a dedicated trap.

Purification: Vacuum distillation is recommended for high purity (>98%). Alternatively, the

crude oil is often pure enough (>95%) for downstream steps.

Reactivity Profile & Divergent Synthesis
The utility of 3-(pentylamino)propanenitrile lies in its ability to diverge into three distinct

chemical classes.

Visualization: Reactivity Map
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3-(Pentylamino)propanenitrile

PATH A: Reduction

 H2 / Raney Ni
 or LiAlH4

PATH B: Hydrolysis

 HCl (aq) or
 NaOH (aq)

PATH C: Alkylation

 R-X / Base
 or Reductive Amination

N-Pentyl-1,3-propanediamine
(Linker / Curing Agent)

N-Pentyl-beta-alanine
(Amphoteric Surfactant)

Tertiary Aminonitriles
(Drug Intermediates)

Click to download full resolution via product page

Caption: Divergent synthetic pathways starting from the nitrile scaffold. Path A yields diamines,

Path B yields amino acids, and Path C yields tertiary amines.

Path A: Reduction to Diamines (Drug Linkers)
The reduction of the nitrile group yields N-pentyl-1,3-propanediamine. This structure is a

"privileged scaffold" in medicinal chemistry, often used as a linker in chloroquine analogues

(antimalarials) or as a polyamine mimic in cancer therapeutics.

Reagents: Raney Nickel/H₂ (50 psi) or LiAlH₄ in THF.

Key Insight: Avoid Pt/C catalysts if secondary amines are present, as they can promote

debenzylation or poisoning; Raney Nickel is robust for nitriles.

Path B: Hydrolysis to β-Amino Acids (Surfactants)
Hydrolysis converts the nitrile to a carboxylic acid, resulting in N-pentyl-β-alanine.

Reagents: 6M HCl (reflux, 4h) or NaOH.

Application: These are zwitterionic (amphoteric) surfactants. They exhibit high solubility at

isoelectric points and are used in mild detergent formulations or as corrosion inhibitors.

Applications in Drug Development[3][4]
Polyamine Analogues
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The N-alkyl-1,3-diaminopropane motif mimics natural polyamines (spermidine/spermine). By

varying the pentyl chain length (lipophilicity tuning), researchers can target the polyamine

transport system (PTS) in tumor cells.

Design Strategy: Use 3-(pentylamino)propanenitrile as the starting block. Reduce to the

diamine, then acylate the primary amine with a pharmacophore (e.g., a quinoline for malaria

or an intercalator for oncology).

Peptidomimetics
Beta-amino acids introduce flexibility and proteolytic resistance into peptide chains. The N-

pentyl derivative adds a hydrophobic side chain that can anchor the peptide into a receptor

pocket or lipid bilayer.

Experimental Workflow: Reduction Protocol
Objective: Reduction to N-pentyl-1,3-propanediamine using Lithium Aluminum Hydride (LiAlH₄).

Safety Warning: LiAlH₄ is pyrophoric. Reacts violently with water.

Step Action Critical Parameter

1
Suspend LiAlH₄ (1.5 eq) in dry

THF under Argon.
Solvent must be anhydrous.

2

Cool to 0°C. Add 3-

(pentylamino)propanenitrile

(1.0 eq) in THF dropwise.

Control exotherm.

3 Reflux for 3–6 hours.
Ensure complete reduction of -

CN.

4

Fieser Quench: Cool to 0°C.

Add water (x mL), then 15%

NaOH (x mL), then water (3x

mL).

"x" = grams of LiAlH₄ used.

5

Filter granular precipitate. Dry

filtrate (Na₂SO₄) and

concentrate.

Yields amine oil.
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Safety & Handling (HSE)
Nitrile Toxicity: While less volatile than acetonitrile, 3-(pentylamino)propanenitrile can

metabolize to release cyanide ions. Handle in a fume hood.

Skin Absorption: The pentyl chain increases lipophilicity, enhancing skin absorption. Wear

permeation-resistant gloves (Nitrile > 0.11mm is usually insufficient for prolonged contact;

use Laminate/Silver Shield).

Waste: Dispose of aqueous waste containing nitriles into segregated streams (oxidative

treatment required).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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